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Compound of Interest

Compound Name: 5-Nitroisoquinoline

Cat. No.: B018046

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Nitroisoquinoline. It is intended for researchers, scientists, and
drug development professionals to ensure the safe management of this chemical.

Chemical and Physical Properties

A summary of the key identifiers and properties for 5-Nitroisoquinoline is provided below.

Property Value

Molecular Formula CoHsN20:2

Molecular Weight 174.16 g/mol

CAS Number 607-32-9

Appearance Light yellow to amber to dark green

powder/crystal[1]

Melting Point 106-109 °CJ[1]

Room Temperature (in a dry, sealed container)

[1]

Storage Temperature
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Hazard Identification and Personal Protective
Equipment (PPE)

5-Nitroisoquinoline is classified as an irritant and is harmful if it comes into contact with skin,
eyes, or is inhaled.[2][3] Adherence to proper PPE is mandatory to minimize exposure and
ensure personal safety.

PPE Category Item Standard

Appropriate protective gloves ) .
Ensure compliance with

Hand Protection (e.g., nitrile) to prevent skin
standards such as EN 374.

exposure.[2]

] Must meet OSHA's 29 CFR
) Chemical safety goggles or
Eye Protection 1910.133 or European
eyeglasses.[2]
Standard EN166.[2]

A respiratory protection

A dust mask (type N95 or program that meets OSHA's
) ) equivalent) or a respirator is 29 CFR 1910.134 and ANSI
Respiratory Protection )
necessary when workplace Z88.2 requirements or

conditions warrant its use.[4][2] European Standard EN 149

must be followed.[2]

) Appropriate protective clothing
Body Protection )
to prevent skin exposure.[2]

Experimental Workflow for Handling 5-
Nitroisoquinoline
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‘Workflow for Safe Handling of 5-Nitroisoquinoline

Don appropriate PPE. T Verify fume hood functionality. T

Preparation

Avoid contact with eyes, skin, and clothing. T Minimize dust generation T

{ Handling (in Fume Hood)

{ Post-Handling Wash hands thoroughly. T Remove and dispose of contaminated PPE. T Decontaminate work surfaces T Spill Response
! | y

a

Dispose of contents/container to an approved waste disposal plant. T

Store in a tightly closed container in a cool, dry, well-ventilated area. T ’ Waste Disposal ‘

Storage ‘

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 5-Nitroisoquinoline.
Step-by-Step Handling Protocol:
e Preparation:

o Ensure a chemical fume hood is operational.

o Gather all necessary PPE as specified in the table above.

o Prepare a designated and clearly labeled workspace.
e Handling:

o Conduct all manipulations of 5-Nitroisoquinoline within a chemical fume hood to

minimize inhalation exposure.[5]
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o Minimize dust generation and accumulation.[2]

o Avoid contact with eyes, skin, and clothing.[2]

o Do not eat, drink, or smoke when using this product.[6]

e Post-Handling:

[¢]

Securely close the container of 5-Nitroisoquinoline.

[e]

Decontaminate the work surface.

[e]

Remove contaminated clothing and wash before reuse.[2]

o

Wash hands and any exposed skin thoroughly after handling.[2][5]
o Storage:
o Store in a tightly closed container.[2]
o Store in a cool, dry, well-ventilated area away from incompatible substances.[2]

First-Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation s . .
breathing is difficult, give oxygen. Get medical

aid.[2]

Get medical aid. Flush skin with plenty of soap
Skin Contact and water for at least 15 minutes while removing

contaminated clothing and shoes.[2]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[2]

Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid.[2]

Spill and Disposal Plan

Spill Response:

o Evacuate personnel to safe areas.[5]

e Ensure adequate ventilation.[5]

o Use personal protective equipment as required.[5]

» Soak up with inert absorbent material and keep in suitable, closed containers for disposal.[5]
¢ Do not let product enter drains.[6]

Waste Disposal:

» Dispose of contents and container to an approved waste disposal plant.[5][6]

» All waste containers must be clearly labeled with "THAZARDOUS WASTE" and the full
chemical name.
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» Arrange for pickup and disposal with a certified environmental services company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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